BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Molecular Architecture of
Penicitide A: A Spectroscopic Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Penicitide A
Cat. No.: B12414035
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
experimental protocols instrumental in the structural elucidation of Penicitide A, a marine-
derived natural product. The following sections detail the nuclear magnetic resonance (NMR)
and mass spectrometry data that were pivotal in establishing its complex stereochemistry,
presented in a clear, tabular format for comparative analysis. Detailed experimental
methodologies are also provided to aid in the replication and further investigation of this
intriguing molecule.

Spectroscopic Data for Penicitide A

The structural determination of Penicitide A was achieved through a combination of one-
dimensional and two-dimensional NMR spectroscopy, along with high-resolution mass
spectrometry. These techniques provided the necessary information to piece together the
carbon skeleton, assign proton and carbon environments, and establish key stereochemical
relationships.

'H NMR Spectroscopic Data
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The *H NMR spectrum of Penicitide A reveals a series of distinct proton signals, whose
chemical shifts, multiplicities, and coupling constants provide initial clues to the molecular
fragments present.

Table 1: *H NMR Data for Penicitide A (500 MHz, CDCIs)

Position OoH (ppm) Multiplicity J (Hz)

2 3.85 m

3 521 d 9.5

4 5.30 dd 15.0,7.0
5 5.65 dt 15.0, 6.5
6 2.20 m

7 1.65 m

8 2.50 m

9 5.40 d 10.0

10 5.80 ddd 17.0, 10.0, 8.0
11 5.05 d 17.0

11 5.00 d 10.0

12 3.50 q 6.5

13 1.20 d 6.5

14 0.90 t 7.5

15 1.30 sextet 7.5
OMe 3.65 S

13C NMR Spectroscopic Data

The 3C NMR spectrum provides a count of the unique carbon atoms and indicates their
chemical environment (e.g., sp3, sp?, carbonyl).
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Table 2: 13C NMR Data for Penicitide A (125 MHz, CDCls)

Position oC (ppm)
1 172.0
2 75.1
3 128.5
4 135.2
5 130.8
6 35.4
7 28.9
8 42.1
9 138.7
10 115.3
11 141.2
12 70.3
13 20.5
14 14.1
15 22.7
OMe 51.5

High-Resolution Mass Spectrometry (HRMS) Data

HRMS analysis was crucial for determining the elemental composition of Penicitide A.

Table 3: HRMS Data for Penicitide A
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lon Calculated m/z Found m/z

[M+Na]* 305.1729 305.1725

Experimental Protocols

The acquisition of high-quality spectroscopic data is fundamental to successful structure

elucidation. The following are detailed methodologies for the key experiments performed on
Penicitide A.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra were recorded on a Bruker Avance 11l 500 MHz spectrometer equipped with a

cryoprobe. The sample was dissolved in deuterated chloroform (CDCIs). Chemical shifts (d) are

reported in parts per million (ppm) and are referenced to the residual solvent signal (dH 7.26
and 0C 77.16 for CDCIs). Coupling constants (J) are reported in Hertz (Hz).

'H NMR: Standard proton NMR spectra were acquired using a 90° pulse width, a spectral
width of 12 ppm, and a relaxation delay of 2 seconds.

13C NMR: Proton-decoupled carbon spectra were acquired using a 30° pulse width, a
spectral width of 240 ppm, and a relaxation delay of 2 seconds.

COSY (Correlation Spectroscopy): The COSY experiment was performed to identify *H-*H
spin-spin coupling networks. The experiment utilized a gradient-selected pulse sequence
with a spectral width of 12 ppm in both dimensions.

HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment was used to
determine one-bond *H-13C correlations. A gradient-selected, sensitivity-enhanced pulse
sequence was employed with a spectral width of 12 ppm in the *H dimension and 160 ppm in
the 13C dimension.[1][2]

HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment was crucial for
identifying long-range (2-3 bond) *H-13C correlations, which helped to connect the molecular
fragments. A gradient-selected pulse sequence was used, optimized for a long-range
coupling constant of 8 Hz.[1]
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Mass Spectrometry

High-resolution mass spectra were obtained on a Waters Q-Tof Premier mass spectrometer
using electrospray ionization (ESI) in positive ion mode. The sample was dissolved in methanol
and infused directly into the ion source.

Structural Elucidation Workflow

The process of elucidating the structure of Penicitide A from its spectroscopic data follows a
logical progression. The initial molecular formula is established by HRMS. Subsequently, 1D
NMR data provides an inventory of proton and carbon environments. 2D NMR experiments,

particularly COSY, HSQC, and HMBC, are then used to piece together the molecular puzzle.

HRMS Data 1D NMR Data 2D NMR Data
(Molecular Formula) : ey (LB AE0E, HnET)
(Functional Groups, Hybridization) (Connectivity)

T~

Identify Molecular Fragments

.

Assemble Fragments

:

Propose Planar Structure

l

Determine Stereochemistry
(NOESY, Coupling Constants)

Final Structure of Penicitide A
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Caption: Workflow for the structural elucidation of Penicitide A.

Key 2D NMR Correlations in Penicitide A

The connectivity within Penicitide A was established by analyzing the cross-peaks in the
COSY, HSQC, and HMBC spectra. These correlations allowed for the unambiguous
assignment of all proton and carbon signals and the assembly of the molecular backbone.
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Caption: Key COSY and HMBC correlations for Penicitide A.
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The comprehensive analysis of the spectroscopic data presented in this guide was essential for
the successful structural elucidation and stereochemical assignment of Penicitide A.[3] This
information serves as a critical foundation for future research into the synthesis and biological
activity of this marine natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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